![molecular formula C8H9F2N B058417 3,5-Difluoro-N,N-dimethylaniline CAS No. 123855-25-4](/img/structure/B58417.png)
3,5-Difluoro-N,N-dimethylaniline
Overview
Description
3,5-Difluoro-N,N-dimethylaniline, also known as this compound, is a useful research compound. Its molecular formula is C8H9F2N and its molecular weight is 157.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Relaxation Dynamics in UV Excitation : A study by Thompson et al. (2015) investigated the electronic relaxation dynamics of aniline derivatives, including N, N-dimethylaniline and 3,5-dimethylaniline, upon ultraviolet excitation. This research is crucial for understanding the photophysical properties of these compounds.
Role in Carcinogenesis : Cui et al. (2007) identified DNA adducts formed by the reaction of N-acetoxy-3,5-dimethylaniline with DNA, suggesting a potential role in carcinogenesis (Cui, Sun, Wishnok, Tannenbaum, & Skipper, 2007).
Oxidative Stress and Molecular Toxicity : Chao et al. (2014) explored the generation of reactive oxygen species (ROS) by 3,5-dimethylaminophenol, a metabolite of 3,5-dimethylaniline, and its impact on cellular toxicity (Chao, Erkekoğlu, Tseng, Ye, Trudel, Skipper, Tannenbaum, & Wogan, 2014).
Epoxy Networks in Polymer Chemistry : Johncock et al. (1991) studied the reactions of N,N-diglycidylaniline with aniline and substituted anilines, providing insights into the structural features in epoxy networks, which are significant in polymer chemistry (Johncock, Tudgey, Cunliffe, & Morrell, 1991).
Neurodevelopmental Toxicity : The effects of 3,5-DMA and its metabolites on neural oxidative stress and neurodevelopmental toxicity were analyzed by Chao et al. (2019), indicating potential risks to the nervous system (Chao, Kuo, Tong, Yang, Chuang, & Tseng, 2019).
Synthesis Techniques : Various synthesis techniques for N,N-dimethylaniline derivatives have been explored, such as the palladium-catalyzed Buchwald-Hartwig amination of (hetero)aryl triflates, as described by Taeufer and Pospech (2020) (Taeufer & Pospech, 2020).
Safety and Hazards
Properties
IUPAC Name |
3,5-difluoro-N,N-dimethylaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F2N/c1-11(2)8-4-6(9)3-7(10)5-8/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSFWPIDPPNCVHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC(=CC(=C1)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9F2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10443641 | |
Record name | 3,5-Difluoro-N,N-dimethylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10443641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
123855-25-4 | |
Record name | 3,5-Difluoro-N,N-dimethylaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10443641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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